Cas no 2229385-80-0 (1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol)

• Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol
• CAS No: 2229385-80-0
• MF: C₈H₉BrClNO₂
• MW: 266.519560575485
• CID: 5853372
• PubChem ID: 165752498
• Update Time: 2025-06-13

1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol
• 2229385-80-0
• EN300-1917693

• Inchi： 1S/C8H9BrClNO2/c1-13-8-6(7(12)3-10)2-5(9)4-11-8/h2,4,7,12H,3H2,1H3
• InChI Key： ZWRPNLRNFCETAB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CCl)O)OC

Computed Properties

• Exact Mass: 264.95052g/mol
• Monoisotopic Mass: 264.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol

Comprehensive Overview of 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol (CAS No. 2229385-80-0)

The compound 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol (CAS No. 2229385-80-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring substituted with bromo and methoxy groups, as well as a chloroethanol side chain, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a building block for more complex molecules.

In recent years, the demand for halogenated pyridine derivatives like 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol has surged due to their role in developing targeted therapies and small-molecule inhibitors. The bromine and chlorine atoms in its structure enhance its reactivity, making it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating compounds with potential anti-inflammatory, antiviral, or anticancer properties, aligning with current trends in precision medicine.

From an industrial perspective, CAS No. 2229385-80-0 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring eco-friendly methods to produce such intermediates, minimizing waste and hazardous byproducts. This aligns with the growing interest in biodegradable reagents and catalytic processes, which are frequently searched topics in scientific databases and AI-driven research platforms.

The compound’s solubility and stability under various conditions are also critical for its application in high-throughput screening (HTS) and combinatorial chemistry. Its methoxy group contributes to improved lipophilicity, which is essential for optimizing drug bioavailability. These properties make it a subject of interest in medicinal chemistry forums and patent literature, where researchers seek novel ways to modify its structure for enhanced efficacy.

Another area of exploration is the compound’s potential role in agrochemical innovation. Halogenated pyridines are known for their utility in designing crop protection agents, and 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol could contribute to next-generation pesticides or herbicides. This aligns with global discussions on food security and sustainable agriculture, topics frequently queried in search engines by policymakers and scientists alike.

In summary, 1-(5-bromo-2-methoxypyridin-3-yl)-2-chloroethan-1-ol (CAS No. 2229385-80-0) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural versatility and reactivity position it as a key player in advancing precision synthesis and molecular design, addressing some of the most pressing challenges in modern chemistry.